2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-benzyl-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C25H21NO7
• Molecular Weight: 447.4 g/mol
• IUPAC Name: [2-[4-(furan-2-carbonyloxy)phenyl]-2-oxoethyl] 1-benzyl-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C25H21NO7/c27-21(18-8-10-20(11-9-18)33-25(30)22-7-4-12-31-22)16-32-24(29)19-13-23(28)26(15-19)14-17-5-2-1-3-6-17/h1-12,19H,13-16H2
• InChI Key: TVFIJOOKTOQHGE-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)CC2=CC=CC=C2)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CO4

Description

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-benzyl-5-oxo-3-pyrrolidinecarboxylate is a compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of pyrrolidinecarboxylic acid and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-benzyl-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, it is believed to exert its effects by inhibiting certain enzymes and pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), both of which are involved in the inflammatory response. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-benzyl-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. It also has the potential to improve cognitive function in animal models of Alzheimer's disease. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-benzyl-5-oxo-3-pyrrolidinecarboxylate. One direction is to further investigate its potential as an anticancer agent and its mechanism of action in inhibiting the growth of cancer cells. Another direction is to investigate its potential as a treatment for Alzheimer's disease and its mechanism of action in improving cognitive function. Additionally, future research could focus on improving the solubility of this compound in water to make it more suitable for use in certain experiments.
Conclusion:
In conclusion, this compound is a compound with potential applications in various research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new treatments for cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-benzyl-5-oxo-3-pyrrolidinecarboxylate can be achieved through different methods. One of the methods involves the reaction between 1-benzyl-5-oxopyrrolidine-3-carboxylic acid and 4-(2-furoyloxy)benzaldehyde in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as ethanol or methanol, and the product is obtained after purification using column chromatography.

Scientific Research Applications

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-benzyl-5-oxo-3-pyrrolidinecarboxylate has been shown to have potential applications in various research fields. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has shown to reduce inflammation in animal models. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease.